![molecular formula C9H16ClNO4 B2601840 Methyl 6,9-dioxa-2-azaspiro[4.5]decane-7-carboxylate;hydrochloride CAS No. 2490418-71-6](/img/structure/B2601840.png)
Methyl 6,9-dioxa-2-azaspiro[4.5]decane-7-carboxylate;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 6,9-dioxa-2-azaspiro[4.5]decane-7-carboxylate;hydrochloride” is a chemical compound . It is used for pharmaceutical testing .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” such as melting point, boiling point, density, molecular formula, and molecular weight can be found in specialized databases .Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : The synthesis of spirocyclic compounds, including Methyl 6,9-dioxa-2-azaspiro[4.5]decane-7-carboxylate derivatives, often involves complex chemical reactions. For example, Brubaker and Colley (1986) synthesized 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes via alkylation, evaluating their potential as dopamine agonists without finding significant central nervous system activity, though one derivative showed potent peripheral activity (Brubaker & Colley, 1986). Similarly, Hungerbühler et al. (1980) demonstrated the versatility of bromoepoxide as a chiral building block in synthesizing optically active spiro compounds from a common chiral precursor (Hungerbühler et al., 1980).
Characterization and Applications : Studies have also focused on the spectral characterization and potential applications of these compounds. Natarajan et al. (2021) synthesized and characterized triaza and dioxa aza spiro derivatives, highlighting their antibacterial properties against various bacterial species (Natarajan et al., 2021). This points to potential applications in medicinal chemistry, particularly as antibacterial agents.
Applications in Medicinal Chemistry
Antibacterial Activity : The research by Natarajan and colleagues on the antibacterial evaluation of synthesized spiro derivatives underlines the potential of such compounds in developing new antibacterial agents. Their study found that some compounds exhibited excellent in vitro antibacterial activity, opening avenues for further exploration in pharmaceutical applications (Natarajan et al., 2021).
Pharmacological Evaluation : The pharmacological evaluation of spirocyclic derivatives for dopamine agonist activity, despite the limited success in CNS activity as reported by Brubaker and Colley, indicates the broader interest in utilizing these compounds in pharmacology. The peripheral dopamine agonist activity identified suggests that modifications of the spirocyclic framework could yield compounds with targeted pharmacological effects (Brubaker & Colley, 1986).
Properties
IUPAC Name |
methyl 6,9-dioxa-2-azaspiro[4.5]decane-7-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO4.ClH/c1-12-8(11)7-4-13-6-9(14-7)2-3-10-5-9;/h7,10H,2-6H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZMZTEXAPKIXOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1COCC2(O1)CCNC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.